2-(3-benzoylphenyl)-N-(3,4-dimethylphenyl)-1,3-dioxo-5-isoindolinecarboxamide

• IUPAC Name: 2-(3-benzoylphenyl)-N-(3,4-dimethylphenyl)-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C30H22N2O4/c1-18-11-13-23(15-19(18)2)31-28(34)22-12-14-25-26(17-22)30(36)32(29(25)35)24-10-6-9-21(16-24)27(33)20-7-4-3-5-8-20/h3-17H,1-2H3,(H,31,34)
• InChI Key: GFKTVIOEGCGCNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC=CC(=C4)C(=O)C5=CC=CC=C5)C
• Molecular Formula: C30H22N2O4
• Molecular Weight: 474.5 g/mol

Description

2-(3-benzoylphenyl)-N-(3,4-dimethylphenyl)-1,3-dioxo-5-isoindolinecarboxamide is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BDI, and it belongs to the class of isoindolinecarboxamides. The synthesis of BDI is a complex process that requires specific reagents and conditions.

Mechanism of Action

The mechanism of action of BDI is not fully understood. However, studies have shown that BDI inhibits the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). Inhibition of these enzymes leads to a decrease in the production of pro-inflammatory cytokines and an increase in the production of anti-inflammatory cytokines.
Biochemical and Physiological Effects:
BDI has been shown to have several biochemical and physiological effects. BDI has been shown to reduce inflammation, inhibit tumor growth, and induce apoptosis in cancer cells. BDI has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using BDI in lab experiments is its potential therapeutic applications. BDI has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties, which make it a promising candidate for the development of new drugs. However, one of the limitations of using BDI in lab experiments is its complex synthesis method, which makes it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of BDI. One future direction is the development of new drugs based on the structure of BDI. Another future direction is the study of BDI in combination with other drugs to enhance its therapeutic effects. Further research is also needed to fully understand the mechanism of action of BDI and its potential use in the treatment of neurodegenerative diseases.

Scientific Research Applications

BDI has been extensively studied in scientific research due to its potential therapeutic applications. BDI has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. BDI has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.